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Compound of Interest

Compound Name: Lead titanate

Cat. No.: B084706 Get Quote

An In-depth Technical Guide to Lead Titanate: Chemical Formula, Molecular Weight, and

Synthesis Protocols

This technical guide provides a comprehensive overview of lead titanate (PbTiO₃), a

significant perovskite ceramic with notable ferroelectric and piezoelectric properties. The

information is tailored for researchers, scientists, and professionals in materials science and

development.

Core Properties of Lead Titanate
Lead(II) titanate is an inorganic compound that is a yellow powder and is insoluble in water.[1]

It is a key material in the manufacturing of piezoelectric ceramics.

Quantitative Data Summary
The fundamental chemical and physical properties of lead titanate are summarized in the table

below for quick reference.
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Property Value

Chemical Formula PbTiO₃[1][2][3][4][5][6][7]

Molecular Weight
303.09 g/mol [1][7] (Note: Values of 303.07

g/mol and 303.10 g/mol are also reported)[3][5]

Appearance Yellow powder[1][5]

Density 7.52 g/cm³[1][4][7]

Crystal Structure

Perovskite. Tetragonal at room temperature,

transitioning to cubic at approximately 760 K

(487 °C).[1][2][8][9][10]

CAS Number 12060-00-3[1][3][4][5][7]

Synonyms
Lead(II) titanate, Lead titanium oxide, Lead

titanium trioxide[1][3][4][6][7]

Experimental Protocols for Synthesis
The synthesis of lead titanate powders and thin films is commonly achieved through methods

such as the sol-gel process and hydrothermal synthesis. These methods allow for control over

stoichiometry, particle size, and morphology.

Sol-Gel Synthesis of Lead Titanate Thin Films
This protocol is adapted from a method for preparing lead titanate thin films.[5]

1. Precursor Preparation:

Dissolve lead acetate (99.9% purity) in ethylene glycol. Reflux the solution at 120°C for 1

hour to remove residual water.

In a separate container, mix titanium isopropoxide (99.9% purity) with acetylacetone as a

chelating agent, with a molar ratio of acetylacetone to titanium isopropoxide of 4.

Reflux this second solution also at 120°C for 1 hour.
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2. Sol Formation:

Add approximately 15 ml of ethylene glycol to the acetylacetone/titanium isopropoxide

solution.

Combine the two precursor solutions to form the final sol.

3. Film Deposition:

Deposit the sol onto a suitable substrate (e.g., stainless steel) using spin coating.

4. Heat Treatment:

Pyrolyze the wet films at 150°C.

Anneal the films at 600°C with a slow heating rate of 4°C/min to promote the formation of the

tetragonal perovskite structure.[11]

Hydrothermal Synthesis of Lead Titanate Nanowires
This protocol is based on the hydrothermal synthesis of lead titanate nanowires.[1]

1. Reactant Preparation:

Use analytical grade tetrabutyl titanate ((C₄H₉O)₄Ti) and lead nitrate (Pb(NO₃)₂) as the

starting materials.

Use potassium hydroxide (KOH) as a mineralizer.

Additives such as polyvinyl alcohol (PVA) can also be included.

2. Hydrothermal Reaction:

Carry out the reaction in a Teflon-lined stainless steel autoclave.

A key condition for the formation of nanowires is maintaining a specific Pb/Ti molar ratio, for

instance, a ratio of 2.2.[1]

Set the reaction time, for example, to 8 hours.
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3. Product Recovery:

After the reaction, filter the products.

Wash the collected powder several times with distilled water and absolute ethanol.

Dry the final product in an oven at 60°C for 24 hours. The result should be a gentle yellow

powder.[1]

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and characterization

of lead titanate, applicable to both sol-gel and hydrothermal methods.
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Caption: A flowchart of the synthesis and characterization process for lead titanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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